Cas no 69445-30-3 (Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester)

• Product Name: Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester
• CAS No: 69445-30-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1737055
• PubChem ID: 12454591
• Update Time: 2025-04-21

Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester
• 2-hydroxy-3-carbethoxy-5,6-dimethylpyrazine
• Ethyl 3-Hydroxy-5,6-dimethylpyrazine-2-carboxylate
• 69445-30-3
• SY348157

• Inchi： 1S/C9H12N2O3/c1-4-14-9(13)7-8(12)11-6(3)5(2)10-7/h4H2,1-3H3,(H,11,12)
• InChI Key： GQQMRSOVUODCKR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC(C)=C(C)N=1)=O)=O

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.76